Cas no 648420-29-5 (1-(isoquinolin-5-yl)-3-(2-phenylethyl)urea)

• Product Name: 1-(isoquinolin-5-yl)-3-(2-phenylethyl)urea
• CAS No: 648420-29-5
• MF: C₁₈H₁₇N₃O
• MW: 291.347083806992
• CID: 415104
• PubChem ID: 10447001
• Update Time: 2025-04-19

1-(isoquinolin-5-yl)-3-(2-phenylethyl)urea Chemical and Physical Properties

Names and Identifiers

• Urea, N-5-isoquinolinyl-N'-(2-phenylethyl)-
• 1-isoquinolin-5-yl-3-(2-phenylethyl)urea
• 1-(isoquinolin-5-yl)-3-(2-phenylethyl)urea
• AKOS034290556
• 1-Isoquinolin-5-yl-3-phenethyl-urea
• CHEMBL103842
• BDBM50147072
• DTXSID00440109
• 648420-29-5
• Z409676128
• EN300-26868067

• Inchi： 1S/C18H17N3O/c22-18(20-12-9-14-5-2-1-3-6-14)21-17-8-4-7-15-13-19-11-10-16(15)17/h1-8,10-11,13H,9,12H2,(H2,20,21,22)
• InChI Key： XUHBZKHRZZSENP-UHFFFAOYSA-N
• SMILES： O=C(NC1=CC=CC2C=NC=CC1=2)NCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 291.137162174g/mol
• Monoisotopic Mass: 291.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 54Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives